Carcinoembryonic antigen-related cell adhesion molecule 5 (425-437)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5, a member of the carcinoembryonic antigen-related cell adhesion molecules (CEACAMs), plays a significant role in cancer progression, inflammation, angiogenesis, and metastasis. Its involvement in these processes makes it a clinical biomarker and a potential therapeutic target in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).
Application in Tumor Immunotherapy
CEACAM5's role in tumor biology extends to its application in immunotherapies. It is involved in the development of bispecific antibodies for radio-immuno-therapy and imaging, bispecific T cell engagers (BiTE), and chimeric antigen receptor T cells (CAR-T), offering new avenues for cancer treatment (Han et al., 2020).
Interaction with Immune System
CEACAM5 also plays a part in modulating immune responses associated with infection, inflammation, and cancer. It functions as a regulatory co-receptor for both lymphoid and myeloid cell types, influencing the immune system's response to various diseases (Gray-Owen & Blumberg, 2006).
Role in Physiological and Pathological Processes
Beyond its role in cancer, CEACAM5 is involved in shaping tissue architecture, neovascularization, regulation of insulin homeostasis, and T-cell proliferation. It serves as a receptor for specific viruses and bacteria, highlighting its significance in pathogen-host interactions (Kuespert, Pils, & Hauck, 2006).
Influence on Tumor Suppression and Progression
CEACAM5 exhibits a dual role in human malignancies. Initially considered a tumor suppressor due to downregulation in early cancer stages, it has also been linked to tumor progression, angiogenesis, and invasion, making it a valuable prognostic factor and potential therapy target (Calinescu et al., 2018).
Potential as a Vaccine Target
Using immunoinformatics tools, CEACAM5 has been identified as a target for vaccine development against cancers. A multi-epitope vaccine candidate targeting its conserved domain has been designed, showing high antigenicity and low allergenicity, making it a promising candidate for cancer immunotherapy (Gupta, Rosato, & Cui, 2020).
Properties
sequence |
TYYRPGVNLSLSC |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (425-437) |
Origin of Product |
United States |
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